(1,2,3,4-Tetrahydroquinolin-2-yl)methanol
Overview
Description
(1,2,3,4-Tetrahydroquinolin-2-yl)methanol, also known as THQM, is a novel synthetic compound that has recently been studied for its potential applications in a variety of scientific fields. It is a derivative of the quinoline family of compounds, which have been used for many years as starting materials for the synthesis of various pharmaceuticals, agricultural chemicals, and other products. THQM has been found to have a variety of properties that make it useful for a range of research and development applications.
Scientific Research Applications
Chemosensors for Metal Ion Detection
- A study designed novel chemosensors for the selective identification of highly toxic Pd2+ ions, using derivatives of tetrahydroquinoline. These chemosensors demonstrated remarkable sensing abilities with very low limits of detection (Shally et al., 2020).
Synthesis of Biologically Active Compounds
- Tetrahydroquinolines have been used in the catalyzed oxidation process with hydrogen peroxide, leading to the synthesis of 1-hydroxy-3,4-dihydroquinolin-2(1H)-ones, which are significant in biological activities (S. Murahashi et al., 1990).
Catalytic Antibodies Generation
- Research has demonstrated the synthesis of tetrahydroquinolines for generating antibodies capable of catalyzing cationic cyclization reactions (C. González‐Bello et al., 1997).
Enzymatic Resolution in Synthesis
- The enzymatic resolution of amino alcohols derived from tetrahydroquinolines has been explored for synthesizing enantiomers of calycotomine with high enantioselectivity (L. Schönstein et al., 2013).
Photoinduced Addition Reactions
- Studies on the photoinduced addition of water and methanol to the double bond of dihydroquinolines have shed light on the formation of Markovnikov adducts, valuable for understanding the reaction mechanisms in different media (T. D. Nekipelova et al., 2002).
Impact on Lipid Dynamics
- Research involving methanol and its effect on lipid dynamics has shown that methanol can significantly influence the structure-function relationship in biomembranes, crucial for understanding cell survival and protein reconstitution (Michael H. L. Nguyen et al., 2019).
Methanol Dehydrogenation Studies
- Investigations into the dehydrogenation of methanol to formaldehyde using Raney copper as a catalyst have been conducted, offering insights into the potential for environmentally benign synthesis of important chemicals (Eric H. Shreiber et al., 1999).
Safety and Hazards
Properties
IUPAC Name |
1,2,3,4-tetrahydroquinolin-2-ylmethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c12-7-9-6-5-8-3-1-2-4-10(8)11-9/h1-4,9,11-12H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSDYZRIUFBMUGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2NC1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00567587 | |
Record name | (1,2,3,4-Tetrahydroquinolin-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40971-36-6 | |
Record name | 2-Hydroxymethyl-1,2,3,4-tetrahydroquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40971-36-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1,2,3,4-Tetrahydroquinolin-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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